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Compound of Interest

Compound Name: 2-Hydroxyphenylacetic acid

Cat. No.: B019472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural characteristics of 2-Hydroxyphenylacetic acid. The information is curated for
researchers, scientists, and professionals in drug development who require detailed data for
their work. This document summarizes key quantitative data, outlines experimental protocols,
and presents visual diagrams to facilitate a deeper understanding of this compound.

Core Chemical Properties

2-Hydroxyphenylacetic acid, also known as ortho-hydroxyphenylacetic acid, is an organic
compound with significance in various biological and chemical processes. It is a metabolite of
phenylalanine and can be found in various natural sources.[1] The compound's properties
make it a valuable intermediate in the synthesis of pharmaceuticals, such as atenolol and 3,4-
dihydroxyphenylacetic acid.[2][3]

Quantitative Data Summary

The fundamental physicochemical properties of 2-Hydroxyphenylacetic acid are summarized
in the table below for easy reference and comparison.
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Property Value Source(s)
IUPAC Name 2-(2-hydroxyphenyl)acetic acid  [4][5]
Molecular Formula CsHsOs3 [2][41[6]
Molecular Weight 152.15 g/mol [2][4]
Melting Point 145 - 147 °C [2][4]
Boiling Point 240 °C (estimate) [2][7]

pKa (Strongest Acidic) 4

Soluble in water and methanol.
Solubility [2][5] Specifically, 44 mg/mL in [21[4]15][8]
water.[4][8]

Off-white, beige, or light pink to
Appearance light brown crystalline [2][4]
solid/powder.

LogP 0.85 [81[°]

Chemical Structure

2-Hydroxyphenylacetic acid is an aromatic compound characterized by a phenyl ring
substituted with both a hydroxyl (-OH) group and an acetic acid (-CH2COOH) group at the
ortho position.[6] This arrangement of functional groups is key to its chemical reactivity and
biological activity.

The presence of the carboxylic acid group confers acidic properties, while the phenolic
hydroxyl group allows for reactions typical of phenols.[6] The molecule's structure enables it to
participate in various chemical transformations, including esterification and acylation, making it
a versatile building block in organic synthesis.[6]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 2-Hydroxyphenylacetic
acid are crucial for researchers. The following sections provide an overview of established
experimental protocols.
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Synthesis of 2-Hydroxyphenylacetic Acid

A common method for the synthesis of 2-Hydroxyphenylacetic acid involves the hydrolysis of
a precursor compound. One documented procedure utilizes (2-Chlorophenyl)acetic acid as a
starting material.

Protocol:

A mixture of (2-Chlorophenyl)acetic acid (3.4 g, 0.02 M) and crushed sodium hydroxide
pellets (4.8 g, 0.12 M) is stirred in 'SOLVESSO' 200 (30 g) for 30 minutes.[10]

e Cupric sulphate pentahydrate (0.2 g, 0.0008 M) is added to the mixture.[10]
e The reaction mixture is heated to 190-196 °C for approximately 4 hours.[10]

o After cooling to 20 °C, the reaction mass is treated with water (50 g) and transferred to a
separatory funnel with an additional 50 g of water, and then filtered.[10]

e The aqueous filtrates are acidified to a pH of approximately 4 using 36% hydrochloric acid.
[10]

e The product is then extracted with ethyl acetate (180 g).[10]

» Finally, 2-Hydroxyphenylacetic acid is isolated as a solid by distillation of the ethyl acetate.
[10]

Purification of 2-Hydroxyphenylacetic Acid

Purification of the synthesized 2-Hydroxyphenylacetic acid is essential to remove impurities.
Crystallization is a commonly employed technique.

Protocol:

e The crude 2-Hydroxyphenylacetic acid can be crystallized from either ether or chloroform.
[2] It is noted that the melting point of the product crystallized from chloroform may be lower.

[2]

Analytical Methods
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The quantification and identification of 2-Hydroxyphenylacetic acid in various matrices, such
as urine, can be achieved through chromatographic techniques.

High-Performance Liquid Chromatography (HPLC):

o Areverse-phase (RP) HPLC method can be used for the analysis of 2-
Hydroxyphenylacetic acid.[9]

e The mobile phase typically consists of acetonitrile (MeCN), water, and phosphoric acid.[9]

o For applications compatible with mass spectrometry (MS), formic acid should be used in
place of phosphoric acid.[9]

Gas Chromatography-Mass Spectrometry (GC-MS):

o Urinary 2-Hydroxyphenylacetic acid can be determined by GC with flame-ionization
detection.[11]

» Prior to analysis, samples are extracted into ethyl ether, and the analytes are derivatized with
trimethylphenylammonium hydroxide.[11]

e The presence of 2-Hydroxyphenylacetic acid is confirmed by GC-MS.[11]

Visualizations

The following diagrams illustrate key processes and relationships involving 2-
Hydroxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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